Cas no 59122-46-2 (Misoprostol)

• Product Name: Misoprostol
• CAS No: 59122-46-2
• MF: C₂₂H₃₈O₅
• MW: 382.53412771225
• CID: 57370
• PubChem ID: 24897117
• Update Time: 2025-11-02

Misoprostol Chemical and Physical Properties

Names and Identifiers

• Misoprostol
• (11A,13E)-(-)-11,16-DIHYDROXY-16-METHYL-9-OXO-PROST-13-EN-1-OIC ACID METHYL ESTER
• (11alpha,13e)-(+)-11alpha,16-dihydroxy-16-methyl-9-oxoprost-13e-en-1-oic acid methyl ester
• (+/-)-15-DEOXY-[16RS]-16-HYDROXY-16-METHYLPROSTAGLANDIN E1
• (+/-)-15-DEOXY-(16R,S)-16-HYDROXY-16-METHYL-PROSTAGLANDIN E1, METHYL ESTER
• 9-OXO-11ALPHA,16-DIHYDROXY-16-METHYL-PROST-13E-EN-1-OIC ACID
• 9-OXO-11ALPHA,16-DIHYDROXY-16-METHYL-PROST-13E-EN-1-OIC ACID, METHYL ESTER
• CYTOTEC
• MISOPROSTOL ACID
• MISOPROSTOL FREE ACID
• SC-29333
• Misoprostol 1:100
• MISOPROSTOL (SC-29333)
• Misogon
• Misoprostil
• SC 2933
• Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, methyl ester, (11a,13E)- (9CI)
• DL-MISOPROSTOL
• (11α,13E)-1l,16-Dihydroxy-16-methyl-9-oxoprost-13-en-1-oic acid methyl ester
• Misoprosto
• SC29333
• (±)-15-Deoxy-(16RS)-16-hydroxy-16-methylprostaglandin E1 methyl ester
• Misoprostol for system suitability

• MDL： MFCD07772001
• Inchi： 1S/C22H38O5/c1-4-5-14-22(2,26)15-10-12-18-17(19(23)16-20(18)24)11-8-6-7-9-13-21(25)27-3/h10,12,17-18,20,24,26H,4-9,11,13-16H2,1-3H3/b12-10+/t17-,18-,20-,22?/m1/s1
• InChI Key： OJLOPKGSLYJEMD-URPKTTJQSA-N
• SMILES： O[C@@H]1CC([C@H](CCCCCCC(=O)OC)[C@H]1/C=C/CC(C)(CCCC)O)=O

Computed Properties

• Exact Mass: 382.27200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Light yellow viscous liquid.
• Density: 1.0323 (rough estimate)
• Melting Point: 261-263°C
• Boiling Point: 429.67°C (rough estimate)
• Refractive Index: 1.6120 (estimate)
• PSA: 83.83000
• LogP: 3.95360
• Solubility: It is miscible with ethanol, diethyl ether or chloroform, and very difficult to dissolve in water or n-hexane.

Misoprostol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H360
• Warning Statement： P201,P301+P310,P308+P313
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 60-61-25
• Safety Instruction： S53-S22-S36/37/39-S45
• RTECS：UK8390000
• Hazardous Material Identification：
• Toxicity：LD50 in rats, mice (mg/kg): 40-62, 70-160 i.p.; 81-100, 27-138 orally (Kotsonis)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R60; R61; R25
• Safety Term：S53-S22-S36/37/39-S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Misoprostol

Comprehensive Overview of Misoprostol (CAS No. 59122-46-2): Mechanism, Applications, and Current Trends

Misoprostol (CAS No. 59122-46-2) is a synthetic prostaglandin E1 analog widely recognized for its therapeutic versatility in obstetrics, gynecology, and gastroenterology. Its molecular formula, C₂₂H₃₈O₅, underscores its stability and bioavailability, making it a cornerstone in medical protocols. The compound's dual action—cytoprotective and uterotonic—has fueled its adoption for peptic ulcer prevention, labor induction, and postpartum hemorrhage management. Recent surges in online searches for "Misoprostol dosage guidelines" and "Misoprostol vs. other prostaglandins" reflect growing clinical and public interest.

In gastroenterology, Misoprostol’s ability to inhibit gastric acid secretion while stimulating mucus production addresses NSAID-induced ulcers, a concern for patients on long-term pain management. Searches for "Misoprostol side effects" and "how to take Misoprostol with food" highlight patient-centric queries. Meanwhile, obstetrical applications dominate discussions, particularly for "Misoprostol in miscarriage management" and "off-label uses in cervical ripening." The WHO includes it in the List of Essential Medicines, reinforcing its global health relevance.

Current research explores Misoprostol’s cost-effectiveness in low-resource settings, aligning with trends toward equitable healthcare. Environmental stability (degrading rapidly in alkaline conditions) and storage requirements (room temperature stability of Misoprostol) are also frequently searched topics. Innovations like sublingual Misoprostol for faster absorption are reshaping protocols, while debates on "Misoprostol self-administration safety" persist in online forums.

From a pharmacological perspective, Misoprostol binds to prostaglandin receptors, triggering smooth muscle contractions and cytoprotection. This mechanism underpins its efficacy in "medical abortion regimens" (combined with mifepristone) and "postpartum atony." Regulatory approvals vary by region, with "Misoprostol FDA labeling" and "Misoprostol availability by country" being common search terms. Patient education materials increasingly address "Misoprostol administration routes" (oral, vaginal, buccal) to optimize outcomes.

The compound’s generic availability has reduced costs, though "brand-name Misoprostol vs. generics" comparisons remain prevalent. Emerging studies on "Misoprostol for gastric injury prevention in chemotherapy" hint at expanded uses. As telehealth grows, queries like "buying Misoprostol online safely" underscore the need for verified sources. With a half-life of 20–40 minutes, its transient action minimizes systemic risks, a feature often highlighted in "Misoprostol pharmacokinetics" discussions.

In summary, Misoprostol (CAS No. 59122-46-2) bridges critical gaps in maternal health and gastrointestinal care. Its evolving role—from ulcer prophylaxis to life-saving obstetric interventions—reflects both scientific rigor and societal demand, as evidenced by trending searches and ongoing research.